Cas no 1392149-76-6 (1H-Pyrazolo[3,4-b]pyridin-3-amine, 5-iodo-6-methyl-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridin-3-amine, 5-iodo-6-methyl-
• CAS No: 1392149-76-6
• MF: C₇H₇IN₄
• MW: 274.061752557755
• CID: 2130717
• Update Time: 2023-11-19

1H-Pyrazolo[3,4-b]pyridin-3-amine, 5-iodo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-iodo-6-methyl-1H-pyrazolo[3,4-b]pyridine-3-amine
• 5-iodo-6-methyl-1H-pyrazolo[3,4-b]pyridin-3-amine
• CID 89465649
• 1H-Pyrazolo[3,4-b]pyridin-3-amine, 5-iodo-6-methyl-

• Inchi： 1S/C7H7IN4/c1-3-5(8)2-4-6(9)11-12-7(4)10-3/h2H,1H3,(H3,9,10,11,12)
• InChI Key： DVNQWINEMXGMIB-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC2C(C=1)=C(N)NN=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Topological Polar Surface Area: 67.6

Experimental Properties

• Density: 2.125±0.06 g/cm3(Predicted)
• Boiling Point: 456.3±40.0 °C(Predicted)
• pka: 10.15±0.40(Predicted)